(3aR,7aα,9aα)-7β-Acetoxydodecahydro-5β-hydroxy-4aβ,8β-dimethyl-3-methyleneazuleno[6,5-b]furan-2-one
(3aR,7aα,9aα)-7β-Acetoxydodecahydro-5β-hydroxy-4aβ,8β-dimethyl-3-methyleneazuleno[6,5-b]furan-2-one
Brand Name:
Vulcanchem
CAS No.:
16909-97-0
VCID:
VC0102760
InChI:
InChI=1S/C17H24O5/c1-8-5-12-11(9(2)16(20)22-12)7-17(4)14(19)6-13(15(8)17)21-10(3)18/h8,11-15,19H,2,5-7H2,1,3-4H3/t8-,11+,12+,13+,14-,15+,17+/m0/s1
SMILES:
CC1CC2C(CC3(C1C(CC3O)OC(=O)C)C)C(=C)C(=O)O2
Molecular Formula:
C17H24O5
Molecular Weight:
308.4 g/mol
(3aR,7aα,9aα)-7β-Acetoxydodecahydro-5β-hydroxy-4aβ,8β-dimethyl-3-methyleneazuleno[6,5-b]furan-2-one
CAS No.: 16909-97-0
Main Products
VCID: VC0102760
Molecular Formula: C17H24O5
Molecular Weight: 308.4 g/mol
![(3aR,7aα,9aα)-7β-Acetoxydodecahydro-5β-hydroxy-4aβ,8β-dimethyl-3-methyleneazuleno[6,5-b]furan-2-one - 16909-97-0](/images/no_structure.jpg)
| CAS No. | 16909-97-0 |
|---|---|
| Product Name | (3aR,7aα,9aα)-7β-Acetoxydodecahydro-5β-hydroxy-4aβ,8β-dimethyl-3-methyleneazuleno[6,5-b]furan-2-one |
| Molecular Formula | C17H24O5 |
| Molecular Weight | 308.4 g/mol |
| IUPAC Name | [(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate |
| Standard InChI | InChI=1S/C17H24O5/c1-8-5-12-11(9(2)16(20)22-12)7-17(4)14(19)6-13(15(8)17)21-10(3)18/h8,11-15,19H,2,5-7H2,1,3-4H3/t8-,11+,12+,13+,14-,15+,17+/m0/s1 |
| Standard InChIKey | JRTIKBMBXBPGNG-WBCZVBSISA-N |
| Isomeric SMILES | C[C@H]1C[C@@H]2[C@H](C[C@]3([C@H]1[C@@H](C[C@@H]3O)OC(=O)C)C)C(=C)C(=O)O2 |
| SMILES | CC1CC2C(CC3(C1C(CC3O)OC(=O)C)C)C(=C)C(=O)O2 |
| Canonical SMILES | CC1CC2C(CC3(C1C(CC3O)OC(=O)C)C)C(=C)C(=O)O2 |
| PubChem Compound | 12443011 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume